Cas no 365432-21-9 (1-Butanamine, 4-chloro-N-methyl-, hydrochloride)

• Product Name: 1-Butanamine, 4-chloro-N-methyl-, hydrochloride
• CAS No: 365432-21-9
• MF: C₅H₁₃Cl₂N
• MW: 158.069419622421
• MDL: MFCD19232263
• CID: 2824207
• PubChem ID: 55302560
• Update Time: 2025-05-20

1-Butanamine, 4-chloro-N-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 4-chloro-N-methyl-, hydrochloride
• 4-Chloro-N-methylbutan-1-amine hydrochloride
• 4-chloro-N-methylbutan-1-amine;hydrochloride
• 4-Chloro-N-methylbutan-1-amine HCl
• n-methyl-n-(4-chlorobutyl)amine hydrochloride
• 4-Chloro-N-methylbutan-1-amine--hydrogen chloride (1/1)
• AKOS006385292
• 365432-21-9
• SCHEMBL2582962
• (4-CHLOROBUTYL)(METHYL)AMINE HYDROCHLORIDE
• WS-02285
• DTXSID00717727
• 4-Chloro-N-methylbutan-1-aminehydrochloride
• IXEXDVQAAFCRLE-UHFFFAOYSA-N

• MDL： MFCD19232263
• Inchi： 1S/C5H12ClN.ClH/c1-7-5-3-2-4-6;/h7H,2-5H2,1H3;1H
• InChI Key： IXEXDVQAAFCRLE-UHFFFAOYSA-N
• SMILES： ClCCCCNC.Cl

Computed Properties

• Exact Mass: 157.0425048g/mol
• Monoisotopic Mass: 157.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 1-Butanamine, 4-chloro-N-methyl-, hydrochloride

1-Butanamine, 4-chloro-N-methyl-, hydrochloride (CAS No: 365432-21-9)

1-Butanamine, 4-chloro-N-methyl-, hydrochloride (CAS No: 365432-21-9) is a versatile organic compound with significant applications in various industries. This compound, also known as 4-chloro-N-methylbutan-1-amine hydrochloride, belongs to the class of secondary amines and is widely used in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a butanamine backbone with a chlorine substituent at the fourth position and an N-methyl group, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of 1-butaneamines and their derivatives in the development of bioactive molecules. The hydrochloride salt form of this compound is particularly advantageous due to its stability and solubility properties, which are critical for its use in large-scale manufacturing processes. Researchers have explored its potential as a building block for synthesizing complex molecules, including APIs (Active Pharmaceutical Ingredients) and agrochemicals.

The synthesis of 4-chloro-N-methylbutan-1-amine hydrochloride involves multi-step reactions, often starting from readily available starting materials such as chlorobutane or analogous compounds. The introduction of the N-methyl group is typically achieved through alkylation or methylation reactions, followed by acidification to obtain the hydrochloride salt. This compound's structure allows for further functionalization, enabling the creation of diverse chemical entities with tailored properties.

In the pharmaceutical industry, 1-butaneamines like this compound are employed as intermediates in the synthesis of various drug molecules. For instance, they can serve as precursors for peptide bond formation or as components in complex ring systems. Recent studies have demonstrated their utility in developing bioisosteres and prodrugs, which enhance drug efficacy and reduce side effects.

From an agrochemical perspective, 4-chloro-N-methylbutan-1-amine hydrochloride finds application in the development of pesticides and herbicides. Its ability to act as a chiral auxiliary or a directing group makes it invaluable in asymmetric synthesis, a technique that has gained prominence due to its role in producing enantiomerically pure compounds. This is particularly important in agrochemicals where stereochemistry can significantly influence biological activity.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure sustainable practices in its production and use. Regulatory bodies now emphasize green chemistry principles, prompting manufacturers to adopt cleaner synthesis methods that minimize waste and energy consumption.

In conclusion, 1-butaneamines like 4-chloro-N-methylbutan-1-amine hydrochloride (CAS No: 365432-21-9) continue to play a pivotal role in modern organic synthesis. Their versatility, combined with ongoing advancements in synthetic methodologies and sustainability practices, ensures their relevance across multiple industries for years to come.